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Compound of Interest

Compound Name: 3-(2,5-Cyclohexadienyl)-L-alanine

Cat. No.: B1260047

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-(2,5-Cyclohexadienyl)-L-
alanine (CAS Number: 16055-12-2), a non-proteinogenic amino acid and known phenylalanine

antagonist. Also referred to as L-2,5-Dihydrophenylalanine, this compound has garnered

interest for its diverse biological activities, including its incorporation into proteins, induction of

apoptosis, and antimicrobial properties. This document consolidates available data on its

chemical properties, synthesis, biological functions, and mechanisms of action, presenting

quantitative data in structured tables and detailing key experimental methodologies. Visual

diagrams of its synthesis workflow and proposed biological pathways are provided to facilitate

a deeper understanding of its scientific applications.

Chemical and Physical Properties
3-(2,5-Cyclohexadienyl)-L-alanine is a structural analogue of the essential amino acid L-

phenylalanine. Its distinctive feature is the replacement of the aromatic phenyl ring with a non-

aromatic 1,4-cyclohexadiene ring. This modification is the basis for its biological activity as an

antimetabolite.
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Property Value Source(s)

CAS Number 16055-12-2 PubChem[1]

Molecular Formula C₉H₁₃NO₂ PubChem[1]

Molecular Weight 167.20 g/mol PubChem[1]

IUPAC Name
(2S)-2-amino-3-cyclohexa-1,4-

dien-1-ylpropanoic acid
PubChem[1]

Common Synonyms

L-2,5-Dihydrophenylalanine (L-

H₂Phe), 3-(1,4-

cyclohexadienyl)-L-alanine,

Dihydrophenylalanine

PubChem[1]

Physical Description Solid -

Computed Properties

XLogP3: -1.6, Hydrogen Bond

Donor Count: 2, Hydrogen

Bond Acceptor Count: 2

PubChem[1]

Synthesis Protocol
The primary method for synthesizing L-2,5-Dihydrophenylalanine is the Birch reduction of L-

phenylalanine. The following protocol is adapted from methodologies described in the

literature[2].

Experimental Protocol: Birch Reduction of L-
Phenylalanine
Objective: To reduce the aromatic ring of L-phenylalanine to yield L-2,5-Dihydrophenylalanine.

Materials:

L-Phenylalanine (or ¹³C₆-labeled L-Phe for isotopic labeling studies)

Liquid Ammonia (NH₃)

Dry Ice (solid CO₂)
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Acetone

Flame-dried, two-neck round-bottom flask

Dewar condenser

Magnetic stir bar and stir plate

Inert nitrogen (N₂) or argon gas supply

Procedure:

Preparation: Under an inert atmosphere of dry nitrogen, add L-phenylalanine (1 equivalent)

to a flame-dried two-neck round-bottom flask equipped with a magnetic stir bar.

Cooling: Chill the Dewar condenser to -78°C using a dry ice/acetone bath. Cool the reaction

flask to -78°C in a separate dry ice/acetone bath.

Ammonia Condensation: Condense approximately 10 mL of liquid ammonia into the reaction

flask via the chilled Dewar condenser. Stir the resulting homogenous solution.

Reduction:[Further details on the addition of the reducing agent, such as sodium or lithium,

and the subsequent quenching step are required from the primary literature, e.g., Skolaut

and Retey (2001), but were not available in the search results.]

Work-up and Purification: Following the reaction, the ammonia is typically evaporated. The

crude product is then subjected to purification, often involving techniques like ion-exchange

chromatography or crystallization to isolate the pure L-2,5-Dihydrophenylalanine.

Workflow Diagram:
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Figure 1. Workflow for the synthesis of L-2,5-Dihydrophenylalanine via Birch reduction.

Biological Activity and Mechanism of Action
L-2,5-Dihydrophenylalanine exhibits a range of biological effects, primarily stemming from its

ability to act as a competitive inhibitor and analogue of L-phenylalanine.

Phenylalanine Antagonism and Protein Incorporation
As a structural mimic of L-phenylalanine, L-2,5-Dihydrophenylalanine can interfere with

metabolic pathways that utilize phenylalanine. This includes competitive inhibition of enzymes

and incorporation into nascent polypeptide chains during protein synthesis.
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Biological Effect
Organism / Cell
Line

Key Findings Source(s)

Inhibition of Growth
Leuconostoc

dextranicum, Rat

Acts as a

phenylalanine

inhibitor, leading to

cytotoxic effects and

anorexia in rats.[2][3]

Snow et al. (1968)[3]

Incorporation into

Cellular Proteins

Escherichia coli ATCC

9723f

Maximally replaces

65% of phenylalanine

residues in cell

proteins, leading to

non-steady-state

growth.[4]

Pine (1975)[4]

Incorporation into

Cellular Proteins

Sarcoma 180 (mouse

tumor cells)

Maximally replaces

33% of phenylalanine

residues in cell

proteins.[4]

Pine (1975)[4]

Antifungal Activity Aspergillus nidulans

Identified as a

microtubule-disrupting

agent, leading to

antifungal effects.[5]

Kiso et al. (2004)[5]

Logical Diagram: Mechanism as a Phenylalanine Antagonist
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Figure 2. Competitive antagonism of L-phenylalanine by L-2,5-Dihydrophenylalanine.

Induction of Apoptosis
L-2,5-Dihydrophenylalanine has been identified as an inducer of apoptosis in specific cancer

cell lines. This cell death mechanism is reported to be dependent on the activity of lysosomal

proteases known as cathepsins.

Key Finding:

Induces cathepsin-dependent apoptosis in human promyelocytic leukemia cells (HL-60)[2]

[6].

Experimental Protocol: Apoptosis Assay in HL-60 Cells A detailed, step-by-step protocol for this

specific assay was not available in the searched literature abstracts. However, a general

procedure for an apoptosis assay involves:

Cell Culture: HL-60 cells are cultured under standard conditions (e.g., 37°C, 5% CO₂ in

RPMI-1640 medium supplemented with fetal bovine serum).
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Treatment: Cells are treated with varying concentrations of L-2,5-Dihydrophenylalanine for a

specified time course (e.g., 24, 48 hours).

Apoptosis Detection: Apoptosis is quantified using methods such as:

DNA Fragmentation Analysis: Using propidium iodide (PI) staining and flow cytometry

(FACS) to detect the sub-G1 peak characteristic of apoptotic cells.

Caspase Activity Assay: Measuring the activity of executioner caspases (e.g., caspase-3)

using a fluorometric or colorimetric substrate.

Annexin V Staining: Detecting the externalization of phosphatidylserine on the cell

membrane, an early marker of apoptosis.

Inhibition Studies: To confirm cathepsin dependence, cells would be pre-treated with a

general or specific cathepsin inhibitor prior to adding L-2,5-Dihydrophenylalanine, and the

apoptotic response would be measured.

Signaling Pathway Diagram: Cathepsin-Dependent Apoptosis
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Figure 3. Proposed pathway for cathepsin-dependent apoptosis induced by L-2,5-
Dihydrophenylalanine.

Biosynthesis
While often synthesized chemically for research, L-2,5-Dihydrophenylalanine is a natural

product of several bacteria. Studies in Photorhabdus luminescens have elucidated its

biosynthetic pathway, which diverts a key intermediate from aromatic amino acid synthesis.

Precursor: Prephenate, an intermediate in the shikimate pathway for phenylalanine and

tyrosine biosynthesis.

Key Enzymes:

A non-aromatizing prephenate decarboxylase converts prephenate to dihydro-

hydroxyphenylpyruvate[2].

A transaminase then acts on this intermediate to yield 2,5-dihydrotyrosine, which is a

precursor to L-2,5-Dihydrophenylalanine[2].

This metabolic rerouting highlights a strategy used by microorganisms to produce secondary

metabolites with potent biological activities[2].

Conclusion and Future Directions
3-(2,5-Cyclohexadienyl)-L-alanine is a multifaceted compound with significant potential in

drug development and biochemical research. Its role as a phenylalanine antagonist, its ability

to be incorporated into proteins, and its pro-apoptotic and antifungal activities make it a

valuable tool and a potential lead for therapeutic development. While foundational knowledge

of its synthesis and biological effects exists, this guide highlights the need for more extensive

quantitative studies to determine potency (e.g., IC₅₀, Kᵢ values) across its various activities.

Further elucidation of the precise molecular interactions that trigger its microtubule-disrupting

and cathepsin-dependent apoptotic effects will be critical for its future application in oncology

and infectious disease research.

Disclaimer: This document is intended for research and informational purposes only. L-2,5-

Dihydrophenylalanine is not for human or veterinary use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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